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Compound of Interest

Compound Name: Fraxinellone

Cat. No.: B1674054 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides immediate safety and

logistical information for the proper disposal of Fraxinellone, a sesquiterpene coumarin

derivative utilized in pharmaceutical and biochemical research. Adherence to these procedures

is critical to mitigate risks to personnel and the environment.

I. Fraxinellone: Key Safety and Hazard Information
Fraxinellone is classified as a hazardous substance, and it is imperative to handle it with

appropriate precautions.[1][2]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 3 or 4): Toxic or harmful if swallowed.[1][2][3]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Hazard Statements:

H301/H302: Toxic/Harmful if swallowed.[1][2]

H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements (selected):

P264: Wash skin thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[1][2]

P273: Avoid release to the environment.[1]

P301 + P310/P312: IF SWALLOWED: Immediately call a POISON CENTER or

doctor/physician.[1][2]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

II. Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Fraxinellone.

Property Value Source

Molecular Formula C14H16O3 [4]

Molecular Weight 232.275 g/mol [4]

Appearance
Colorless to pale yellow

crystalline solid
[3]

Melting Point 116°C [4]

Boiling Point 372.9 ± 30.0 °C at 760 mmHg [4]

Solubility

Limited solubility in water;

Soluble in ethanol, methanol,

and DMSO

[3][5]

Flash Point 179.3 ± 24.6 °C [4]

Density 1.2 ± 0.1 g/cm³ [4]
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III. Proper Disposal Workflow
The proper disposal of Fraxinellone follows a structured workflow to ensure safety and

compliance with regulations. The diagram below illustrates the decision-making process and

procedural steps.
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Caption: Logical workflow for the proper disposal of Fraxinellone.
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IV. Step-by-Step Disposal Protocol
As specific experimental protocols for the chemical neutralization of Fraxinellone are not

readily available, the standard and safest procedure is to manage it as hazardous chemical

waste.

1. Personal Protective Equipment (PPE):

Before handling Fraxinellone waste, ensure you are wearing appropriate PPE, including

safety goggles, chemical-resistant gloves, and a lab coat.

2. Waste Segregation and Collection:

Do not mix Fraxinellone waste with other waste streams.

Collect all solid Fraxinellone waste, including contaminated consumables (e.g., weighing

paper, pipette tips), in a designated, leak-proof, and clearly labeled hazardous waste

container.

For solutions containing Fraxinellone, use a designated, sealed, and labeled liquid waste

container. The container must be compatible with the solvents used.

3. Labeling:

Clearly label the waste container with "Hazardous Waste," "Fraxinellone," and the

appropriate hazard symbols (e.g., toxic, environmentally hazardous).

4. Temporary Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

The storage area should be away from incompatible materials such as strong acids, alkalis,

and oxidizing agents.[1]

5. Professional Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Fraxinellone waste must be disposed of at an approved waste disposal plant, typically via

high-temperature incineration.[1]

Never dispose of Fraxinellone down the drain or in regular trash, as it is very toxic to

aquatic life.[1]

6. Spill Management:

In the event of a spill, avoid generating dust.

Carefully collect the spilled material using appropriate absorbent pads for liquids or by gently

sweeping for solids.

Place the collected material into a sealed container for disposal as hazardous waste.

Wash the spill area thoroughly.

Report the spill to your EHS department.

7. Documentation:

Maintain accurate records of the amount of Fraxinellone waste generated and disposed of,

in accordance with your institution's policies and local regulations.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

the responsible management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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